Cas no 921160-96-5 ((1H-imidazol-2-yl)methyl(2-methoxyethyl)amine)

• Product Name: (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine
• CAS No: 921160-96-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 4665093
• PubChem ID: 46784329
• Update Time: 2025-10-24

(1H-imidazol-2-yl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1H-imidazol-2-yl)methyl](2-methoxyethyl)amine
• 1H-Imidazole-2-methanamine, N-(2-methoxyethyl)-
• (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C7H13N3O/c1-11-5-4-8-6-7-9-2-3-10-7/h2-3,8H,4-6H2,1H3,(H,9,10)
• InChI Key： QOSHGQWDBPOJNG-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)NC=CN=1

Additional information on (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine

Recent Advances in the Study of 921160-96-5 and (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine in Chemical Biology and Pharmaceutical Research

The compound with CAS number 921160-96-5, specifically known as (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine, has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and methoxyethylamine side chain, presents unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as a building block for novel kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine show selective inhibition against specific tyrosine kinases involved in cancer progression. The study highlighted the molecule's ability to form critical hydrogen bonds with kinase active sites, suggesting its potential as a template for targeted cancer therapies.

In the field of neuropharmacology, recent work has explored the compound's interaction with neurotransmitter receptors. A 2024 study in ACS Chemical Neuroscience revealed that structural analogs of 921160-96-5 exhibit modulatory effects on GABA-A receptors, indicating possible applications in neurological disorders. The research team employed molecular docking simulations and electrophysiological assays to characterize these interactions, providing valuable insights into structure-activity relationships.

Synthetic chemistry advancements have also been made regarding this compound. A novel, high-yield synthesis route was reported in Organic Process Research & Development (2023), featuring a streamlined three-step process with improved atom economy. This methodological improvement addresses previous challenges in the large-scale production of (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine, potentially facilitating its broader application in drug discovery programs.

From a drug delivery perspective, recent investigations have examined the compound's physicochemical properties. Studies indicate that the balanced lipophilicity of 921160-96-5, attributed to its imidazole ring and polar side chain, contributes to favorable membrane permeability while maintaining sufficient aqueous solubility. These characteristics make it particularly interesting for oral drug formulations, as discussed in recent pharmaceutical science literature.

Looking forward, several research groups have proposed investigating the compound's potential in combination therapies and as part of PROTAC (proteolysis targeting chimera) systems. Preliminary computational studies suggest that the (1H-imidazol-2-yl)methyl(2-methoxyethyl)amine scaffold could serve as an effective linker in these targeted protein degradation platforms, opening new avenues for drug development in challenging therapeutic areas.